Cas no 69810-91-9 (1,2-Ethanediamine, 1-(3-fluorophenyl)-, dihydrochloride)

1,2-Ethanediamine, 1-(3-fluorophenyl)-, dihydrochloride structure
69810-91-9 structure
Product Name:1,2-Ethanediamine, 1-(3-fluorophenyl)-, dihydrochloride
CAS No:69810-91-9
MF:C8H13Cl2FN2
MW:227.106623411179
CID:391327
PubChem ID:22756585
Update Time:2023-10-31

1,2-Ethanediamine, 1-(3-fluorophenyl)-, dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine, 1-(3-fluorophenyl)-, dihydrochloride
    • 1-(3-FLUOROPHENYL)ETHANE-1,2-DIAMINE2HCL
    • AKOS015932227
    • 1-(3-FLUOROPHENYL)ETHANE-1,2-DIAMINE 2HCL
    • 1-(3-fluorophenyl)ethan-1,2-diamine dihydrochloride
    • N13397
    • 1-(3-fluorophenyl)ethane-1,2-diamine dihydrochloride
    • 69810-91-9
    • CVWDFEIMDJUVDF-UHFFFAOYSA-N
    • SCHEMBL3722983
    • Inchi: 1S/C8H11FN2.2ClH/c9-7-3-1-2-6(4-7)8(11)5-10;;/h1-4,8H,5,10-11H2;2*1H
    • InChI Key: CVWDFEIMDJUVDF-UHFFFAOYSA-N
    • SMILES: Cl.Cl.FC1=CC=CC(=C1)C(CN)N

Computed Properties

  • Exact Mass: 226.044
  • Monoisotopic Mass: 226.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 119
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52A^2
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